Cas no 37887-33-5 (Ethanedioic acid; phenyldiazane)

• Product Name: Ethanedioic acid; phenyldiazane
• CAS No: 37887-33-5
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 297671
• PubChem ID: 87574434
• Update Time: 2025-10-29

Ethanedioic acid; phenyldiazane Chemical and Physical Properties

Names and Identifiers

• Phenylhydrazine Oxalate
• oxalic acid,phenylhydrazine
• oxalic acid;phenylhydrazine
• oxalic acid; phenylhydrazine
• ethanedioic acid; phenyldiazane
• Oxalic acid--phenylhydrazine (1/1)
• A823922
• CID 53445796
• SCHEMBL19875575
• 37887-33-5
• DTXSID50703271
• D91920
• FT-0723081
• IGOMPZNJCCVZCP-UHFFFAOYSA-N
• DB-266635
• Ethanedioic acid; phenyldiazane

• MDL： MFCD00060204
• Inchi： 1S/C6H8N2.C2H2O4/c7-8-6-4-2-1-3-5-6;3-1(4)2(5)6/h1-5,8H,7H2;(H,3,4)(H,5,6)
• InChI Key： IGOMPZNJCCVZCP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 306.13300
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 113

Experimental Properties

• Melting Point: 176 °C
• PSA: 150.70000
• LogP: 2.64660

Ethanedioic acid; phenyldiazane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H317-H319-H341-H351-H370-H372-H400
• Warning Statement： P201-P202-P260-P264-P270-P271-P272-P273-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P308+P311-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG III
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Ethanedioic acid; phenyldiazane

Ethanedioic acid; phenyldiazane (CAS No. 37887-33-5): A Comprehensive Overview of Its Applications and Recent Research Developments

Ethanedioic acid; phenyldiazane, identified by the chemical identifier CAS No. 37887-33-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, which combines the properties of ethanedioic acid (oxalic acid) and phenyldiazane, has garnered attention due to its unique structural and functional characteristics. The integration of these two distinct chemical entities opens up a myriad of possibilities in various applications, particularly in medicinal chemistry and material science.

The molecular structure of Ethanedioic acid; phenyldiazane consists of a central oxalic acid moiety linked to a phenyl ring substituted with a diazane group. This configuration imparts specific reactivity and binding properties, making it a valuable candidate for drug design and synthesis. The oxalic acid component is well-known for its ability to form stable complexes with metal ions, while the phenyldiazane moiety introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions.

In recent years, there has been growing interest in the development of novel compounds that can exhibit both therapeutic and material science applications. Ethanedioic acid; phenyldiazane has emerged as a promising candidate in this regard. One of the most notable areas of research involves its potential use as a chelating agent in pharmaceutical formulations. The ability of oxalic acid to coordinate with metal ions makes it an excellent candidate for developing metal-based drugs that can target specific biological pathways.

Recent studies have demonstrated the efficacy of Ethanedioic acid; phenyldiazane in the development of anticancer agents. The compound has shown promise in binding to various metal ions that are involved in cancer cell proliferation and survival. By forming stable complexes with these metals, the compound can disrupt critical cellular processes, leading to the inhibition of tumor growth. Additionally, the phenyldiazane moiety has been found to enhance the solubility and bioavailability of metal-based drugs, making them more effective in therapeutic applications.

The application of Ethanedioic acid; phenyldiazane extends beyond pharmaceuticals into the realm of materials science. Its unique structural properties make it an excellent candidate for developing new materials with enhanced stability and reactivity. For instance, researchers have explored its use in creating advanced catalysts that can facilitate various chemical reactions under mild conditions. The ability of this compound to form stable complexes with transition metals has also been exploited in designing materials for energy storage applications.

In addition to its therapeutic and material science applications, Ethanedioic acid; phenyldiazane has shown potential in environmental remediation efforts. The compound's ability to bind with heavy metals makes it an effective agent for removing toxic substances from water and soil. This property has been particularly valuable in developing cost-effective solutions for cleaning up industrial waste sites contaminated with heavy metals.

The synthesis of Ethanedioic acid; phenyldiazane involves a multi-step process that requires careful optimization to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled more efficient methods for producing this compound, making it more accessible for research and commercial applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in improving the efficiency and scalability of its synthesis.

The safety profile of Ethanedioic acid; phenyldiazane is another critical aspect that has been extensively studied. While the compound exhibits significant potential in various applications, it is essential to ensure that its handling and use are conducted under appropriate safety conditions. Researchers have conducted comprehensive toxicological studies to assess its potential health effects and environmental impact. These studies have provided valuable insights into the safe use of this compound in both laboratory and industrial settings.

The future prospects for Ethanedioic acid; phenyldiazane are promising, with ongoing research aimed at expanding its applications and improving its performance characteristics. One area of focus is the development of new derivatives that can enhance its therapeutic efficacy while minimizing potential side effects. Additionally, researchers are exploring ways to integrate this compound into novel drug delivery systems that can improve targeting accuracy and reduce dosages required for effective treatment.

In conclusion, Ethanedioic acid; phenyldiazane (CAS No. 37887-33-5) is a versatile compound with significant potential across multiple domains, including pharmaceuticals, materials science, and environmental remediation. Its unique structural features make it an excellent candidate for developing new drugs, advanced materials, and sustainable solutions for environmental challenges. As research continues to uncover new applications and improve synthetic methodologies, the importance of this compound is expected to grow even further.